Cas no 357647-66-6 (4-(pyrimidin-4-yl)butanal)

• Product Name: 4-(pyrimidin-4-yl)butanal
• CAS No: 357647-66-6
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1021422
• PubChem ID: 21919373
• Update Time: 2025-08-05

4-(pyrimidin-4-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinebutanal (9CI)
• 4-pyrimidin-4-ylbutanal
• 4-(pyrimidin-4-yl)butanal
• DB-272811
• 4-(4-pyrimidyl)-butan-1-al
• SCHEMBL5882639
• SCORFDKPPUVVEB-UHFFFAOYSA-N
• DTXSID10620091
• EN300-1830948
• 4-PYRIMIDINEBUTANAL
• 357647-66-6

• Inchi： 1S/C8H10N2O/c11-6-2-1-3-8-4-5-9-7-10-8/h4-7H,1-3H2
• InChI Key： SCORFDKPPUVVEB-UHFFFAOYSA-N
• SMILES： O=CCCCC1C=CN=CN=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.8Ų

Additional information on 4-(pyrimidin-4-yl)butanal

Professional Introduction to 4-(pyrimidin-4-yl)butanal (CAS No. 357647-66-6)

4-(pyrimidin-4-yl)butanal is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 357647-66-6, has garnered considerable attention due to its potential in various biochemical and medicinal contexts. The presence of a pyrimidin-4-yl moiety in its molecular framework imparts distinctive chemical properties, making it a valuable candidate for further exploration and utilization.

The compound's structure, featuring a butanal backbone linked to a pyrimidine ring at the fourth position, offers a rich scaffold for chemical modifications and functionalization. This architectural feature is particularly appealing in the development of pharmaceutical agents, where precise molecular design can significantly influence biological activity and efficacy. The pyrimidine ring, a well-known pharmacophore in medicinal chemistry, is often associated with enhanced binding affinity and selectivity towards biological targets.

In recent years, 4-(pyrimidin-4-yl)butanal has been studied extensively for its role in the synthesis of novel bioactive molecules. Researchers have leveraged its structural versatility to develop potential therapeutic agents targeting various diseases. For instance, studies have explored its utility in creating inhibitors for enzymes involved in metabolic pathways, highlighting its significance in drug discovery efforts.

One of the most compelling aspects of 4-(pyrimidin-4-yl)butanal is its potential application in the field of oncology. The pyrimidine moiety's ability to interact with nucleic acids and proteins has been exploited to design molecules that can modulate critical cellular processes associated with cancer. Preliminary research indicates that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. These findings underscore the importance of 4-(pyrimidin-4-yl)butanal as a building block for anticancer drug development.

Furthermore, the compound has shown promise in the realm of infectious disease research. Its structural features make it an attractive candidate for designing inhibitors of viral enzymes and receptors. Specifically, studies have focused on its potential to interfere with replication mechanisms of certain viruses by targeting key proteins essential for their survival and propagation. This area of research is particularly relevant in the ongoing effort to develop new antiviral therapies capable of addressing emerging viral threats.

The synthesis of 4-(pyrimidin-4-yl)butanal presents an interesting challenge due to the need for precise functional group transformations while maintaining the integrity of the core pyrimidine structure. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for further structural diversification.

In conclusion, 4-(pyrimidin-4-yl)butanal (CAS No. 357647-66-6) represents a compelling molecule with broad applications in pharmaceutical research. Its unique structural features, particularly the incorporation of a pyrimidin-4-yl group, make it a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover its potential in addressing various health challenges, reinforcing its significance as a key intermediate in drug discovery efforts.